Ethyl 2-[(3-ethoxy-3-oxopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(3-ethoxy-3-oxopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C16H21NO5S/c1-3-21-13(19)9-12(18)17-15-14(16(20)22-4-2)10-7-5-6-8-11(10)23-15/h3-9H2,1-2H3,(H,17,18)
• InChI Key: NHCFDZCVFNOAAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NC1=C(C2=C(S1)CCCC2)C(=O)OCC
• Molecular Formula: C16H21NO5S
• Molecular Weight: 339.4 g/mol
• CAS No.: 899522-99-7

Description

Ethyl 2-[(3-ethoxy-3-oxopropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C16H21NO5S and its molecular weight is 339.41. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Potential

Research has shown that related thiophene and benzothiophene derivatives possess significant antimicrobial and antioxidant properties. For instance, certain synthesized thiophene compounds demonstrated excellent antibacterial and antifungal activity, with some manifesting profound antioxidant potential (Raghavendra et al., 2016). Similarly, ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate derivatives have been studied for their antimicrobial and non-steroidal anti-inflammatory properties, showing promising biological activity (Narayana et al., 2006).

Anti-proliferative Activity

Novel thiophene and benzothiophene derivatives have been synthesized and evaluated for their potential as anti-cancer agents. Among these, certain compounds were found to be highly active against various tumor cell lines, suggesting their utility in developing new anti-proliferative treatments (Mohareb et al., 2016).

Bioconjugation for Drug Delivery

A novel strategy involving the reversible attachment of methoxypoly(ethylene glycol) to amino-containing substrates showcases the potential of utilizing benzothiophene derivatives in drug delivery systems. This method allows for the controlled release of the parent compound, highlighting the versatility of these compounds in biomedical applications (Zalipsky et al., 1999).

Enzymatic Polymerization

Research into enzymatic polymerization of para-functionalized phenol derivatives in the presence of cyclodextrine has demonstrated the potential for synthesizing cross-linked polymers. Such studies suggest the utility of related benzothiophene derivatives in the field of polymer chemistry, offering new pathways for creating biocompatible materials (Pang et al., 2003).